Cas no 1286695-61-1 (N-(1H-1,3-benzodiazol-2-yl)methyl-2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-ylacetamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)methyl-2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-ylacetamide
• CAS No: 1286695-61-1
• MF: C₂₀H₁₉N₅O₄
• MW: 393.395963907242
• CID: 6033205
• PubChem ID: 49710771
• Update Time: 2025-07-02

N-(1H-1,3-benzodiazol-2-yl)methyl-2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,3-benzodiazol-2-yl)methyl-2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-ylacetamide
• N-(1H-benzimidazol-2-ylmethyl)-2-[3-(1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl]acetamide
• F5788-3996
• N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(3-(benzo[d][1,3]dioxol-5-yl)-2-oxoimidazolidin-1-yl)acetamide
• 1286695-61-1
• N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-[3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl]acetamide
• AKOS024518745
• VU0520646-1

• Inchi： 1S/C20H19N5O4/c26-19(21-10-18-22-14-3-1-2-4-15(14)23-18)11-24-7-8-25(20(24)27)13-5-6-16-17(9-13)29-12-28-16/h1-6,9H,7-8,10-12H2,(H,21,26)(H,22,23)
• InChI Key： INWAVOHDWDKTCD-UHFFFAOYSA-N
• SMILES： C(NCC1NC2=CC=CC=C2N=1)(=O)CN1C(=O)N(C2=CC=C3OCOC3=C2)CC1

Computed Properties

• Exact Mass: 393.14370410g/mol
• Monoisotopic Mass: 393.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1H-1,3-benzodiazol-2-yl)methyl-2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-ylacetamide

Introduction to N-(1H-1,3-benzodiazol-2-yl)methyl-2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-ylacetamide (CAS No. 1286695-61-1)

N-(1H-1,3-benzodiazol-2-yl)methyl-2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-ylacetamide, identified by its CAS number 1286695-61-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and the novel interactions it exhibits with biological targets. The compound's structure incorporates several key pharmacophoric elements, including benzodiazole and benzodioxole moieties, which are well-documented for their role in modulating various biological pathways.

The benzodiazole moiety, a bicyclic compound containing nitrogen atoms at the 1 and 3 positions of the benzene ring, is widely recognized for its anxiolytic, sedative, and muscle relaxant properties. These effects are primarily attributed to its interaction with gamma-aminobutyric acid (GABA) receptors in the central nervous system. In contrast, the benzodioxole ring, also known as dihydrostilbene oxide, is known for its involvement in a variety of pharmacological actions, including anti-inflammatory and antioxidant effects. The presence of these two distinct scaffolds in N-(1H-1,3-benzodiazol-2-yl)methyl-2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-ylacetamide

The imidazolidinone ring in this compound serves as a crucial pharmacophore, contributing to its binding affinity and specificity towards certain biological targets. This moiety is often found in bioactive molecules due to its ability to form stable hydrogen bonds and interact with polar regions of proteins. The acetylamide functional group further enhances the molecule's potential for biological activity by providing an additional site for hydrogen bonding and molecular recognition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between N-(1H-1,3-benzodiazol-2-yl)methyl-2-3(2H-1,3-benzodioxol
5
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yl)
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oxoimidazolidin
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-ylacetamide

The synthesis of N-(1H
-yl)methyl

In conclusion, N-(1H